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Compound of Interest

Compound Name: IR-825

Cat. No.: B13063330

Chemical Structure and Identification

IR-825 is a complex heptamethine cyanine dye. Its structure is characterized by two substituted
benzo[e]indole heterocyclic nuclei linked by a polymethine chain containing a chloro-
substituted cyclohexene ring. The presence of carboxyl groups at the termini of the N-benzyl
substituents provides reactive handles for conjugation to other molecules, such as polymers or
targeting ligands.[1][2]

The key identifiers for IR-825 are summarized in the table below.

Identifier Value

3-(4-carboxybenzyl)-2-((E)-2-((E)-3-((E)-2-(3-(4-

carboxybenzyl)-1,1-dimethyl-1,3-dihydro-2H-
IUPAC Name benzo[elindol-2-ylidene)ethylidene)-2-

chlorocyclohex-1-en-1-yl)vinyl)-1,1-dimethyl-1H-

benzo[elindol-3-ium

CAS Number 1558079-49-4
Molecular Formula Cs4HasBrCIN204
Molecular Weight 904.34 g/mol

Below is a simplified two-dimensional representation of the core structure of IR-825, illustrating
the connectivity of the main structural motifs.
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Simplified 2D structure of IR-825.

Synthesis of IR-825

While a specific, detailed experimental protocol for the synthesis of IR-825 is not readily
available in the public domain, a general synthetic route for heptamethine cyanine dyes can be
described. This typically involves the condensation of two equivalents of a heterocyclic salt (the
benzo[e]indole precursor in this case) with one equivalent of a linker molecule that provides the
central part of the polymethine chain.

The general workflow for the synthesis and purification of a cyanine dye like IR-825 is outlined

below.
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Start: Precursor Synthesis
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Condensation Reaction
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Characterization

NMR & Mass Spectrometry Pure IR-825

UV-Vis & Fluorescence Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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